Cas no 80854-21-3 (Phenol,4-[1,1-dimethyl-2-[(3-phenoxyphenyl)methoxy]ethyl]-)

• Product Name: Phenol,4-[1,1-dimethyl-2-[(3-phenoxyphenyl)methoxy]ethyl]-
• CAS No: 80854-21-3
• MF: C₂₃H₂₄O₃
• MW: 348.434866905212
• CID: 721919
• PubChem ID: 157700
• Update Time: 2025-04-19

Phenol,4-[1,1-dimethyl-2-[(3-phenoxyphenyl)methoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[1,1-dimethyl-2-[(3-phenoxyphenyl)methoxy]ethyl]-
• 4-[2-methyl-1-[(3-phenoxyphenyl)methoxy]propan-2-yl]phenol
• Etofenprox-desethyl Solution
• 2-(4-hydroxyphenyl)-2-methylpropyl 3-phenoxybenzyl ether
• 2-(4-hydroxyphenyl)-2-methylpropyl phenoxybenzyl ether
• 3-phenoxybenzyl 2-(4-hydroxyphenyl)-2-methylpropyl ether
• Phenol,4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)
• 2-(4-hydroxyphenyl)-2-methylpropyl 3-phenoxy-benzyl ether
• DTXSID00230749
• 4-Hydroxyneophyl 3-phenoxybenzyl ether
• etofenprox-desethyl
• 80854-21-3
• NS00067322
• Phenol, 4-(1,1-dimethyl-2-((3-phenoxyphenyl)methoxy)ethyl)-
• SCHEMBL7524365
• VCQNNXOZNOPALT-UHFFFAOYSA-N

• Inchi： 1S/C23H24O3/c1-23(2,19-11-13-20(24)14-12-19)17-25-16-18-7-6-10-22(15-18)26-21-8-4-3-5-9-21/h3-15,24H,16-17H2,1-2H3
• InChI Key： VCQNNXOZNOPALT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC1C=CC=CC=1)CC(C)(C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 348.17300
• Monoisotopic Mass: 348.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 5.67890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers